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Abstract

Carbetamide, a selective systemic herbicide of the carbamate chemical class, plays a
significant role in contemporary agricultural weed management strategies. Primarily utilized for
the control of annual grasses and some broadleaf weeds, its efficacy is particularly noted in
oilseed rape, leguminous crops, and pastures. This technical guide provides an in-depth
analysis of carbetamide, focusing on its mechanism of action, spectrum of activity, application
protocols, and environmental fate. Quantitative data from efficacy trials are presented,
alongside detailed experimental methodologies. Furthermore, this guide illustrates the key
molecular pathways and experimental workflows using Graphviz visualizations to facilitate a
deeper understanding for research and development professionals.

Introduction

Carbetamide is a soil-acting and foliar-applied herbicide valued for its pre- and post-
emergence activity.[1] It is absorbed primarily by the roots of germinating weeds, with some
uptake through the leaves of emerged plants.[2][3] Its unique mode of action and rotational
benefits make it a valuable tool in integrated weed management (IWM) programs, particularly
in combating herbicide-resistant weed populations.[2][4] This document serves as a
comprehensive resource, consolidating technical information for professionals engaged in
herbicide research and development.
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Mechanism of Action

Carbetamide is classified under the HRAC (Herbicide Resistance Action Committee) Group 23
(legacy Group E), functioning as a mitosis inhibitor. Its primary mode of action is the disruption
of microtubule polymerization in plant cells.

Microtubules are essential components of the cytoskeleton, playing a critical role in cell division
(mitosis), cell wall formation, and intracellular transport. Carbetamide binds to tubulin, the
protein subunit of microtubules, preventing their assembly. This inhibition of microtubule
formation disrupts the mitotic spindle apparatus, which is necessary for the proper segregation
of chromosomes during cell division. Consequently, cell division is arrested, leading to the
cessation of growth in susceptible weeds. Emerging seedlings may fail to emerge, or those that
do will exhibit stunted growth and severe root pruning.
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Figure 1: Carbetamide's Molecular Mechanism of Action
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Caption: Carbetamide's molecular mechanism of action.
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Spectrum of Activity and Efficacy Data

Carbetamide is effective against a range of problematic annual grass weeds and some
broadleaf species. Its primary targets include:

¢ Grasses: Annual Ryegrass (Lolium rigidum), Barley Grass (Hordeum spp.), Brome Grass
(Bromus spp.), Blackgrass (Alopecurus myosuroides), and Meadowgrass (Poa spp.).

e Broadleaf Weeds: Common Chickweed (Stellaria media), Speedwell (Veronica spp.), Red
Deadnettle (Lamium purpureum), and Mayweed (Matricaria spp.).

Efficacy is influenced by factors such as weed species, growth stage, application timing, and
environmental conditions.

Table 1: Efficacy of Carbetamide on Annual Ryegrass (Lolium rigidum)
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L Application  Weed Weed
Application
Rate (g Control (%) Control (%) Crop Reference

Timing .
a.i./ha) at 35 DAS at 85 DAS

Incorporated
by Sowing 1002 >90 >95 Canola
(IBS)

Incorporated
by Sowing 2100 >90 >95 Canola
(IBS)

Post-sowing
Pre-

1002 >90 >95 Canola
emergence

(PSPE)

Post-sowing
Pre-

2100 >90 >95 Canola
emergence

(PSPE)

Early Post-
emergence 1002 70-78 82 Canola
(EPE)

Early Post-
emergence 2100 70-78 >95 Canola
(EPE)

DAS: Days After Sowing

Table 2: Comparative Efficacy of Carbetamide and Propyzamide on Brome Grass
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Weed Control (%)

Herbicide Application Rate Reference
at 3 months

Carbetamide 900 WG 1.1 kg/ha 77

Carbetamide 900 WG 1.7 kg/ha 82

Carbetamide 900 WG 2.3 kg/ha 90

Propyzamide 500 SC 1.0 L/ha 920

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of herbicide efficacy trials.
The following protocol is a representative example for a field trial assessing the efficacy of
carbetamide on Lolium rigidum.

4.1. Experimental Design

A randomized complete block design (RCBD) with four replications is recommended to account
for field variability. Plot sizes should be adequate to minimize edge effects and allow for
representative sampling, for instance, 2 x 10 meters. Treatments should include a range of
carbetamide application rates, an untreated control, and a relevant industry standard herbicide

for comparison.
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Figure 2: General Workflow for a Carbetamide Efficacy Trial

Click to download full resolution via product page
Caption: General workflow for a carbetamide efficacy trial.
4.2. Plant Material and Sowing

Seeds of a susceptible and, if relevant, a known resistant biotype of Lolium rigidum are sown at
a target density to ensure a uniform infestation. The crop species, such as canola or faba
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beans, is sown according to standard agronomic practices.
4.3. Herbicide Application

Herbicides are applied using a calibrated research plot sprayer to ensure accurate and uniform
application. Application parameters, including water volume (e.g., 50-150 L/ha for ground
application), nozzle type, and pressure, should be recorded. For pre-emergence applications,
treatments are applied to the soil surface before crop and weed emergence. For post-
emergence applications, treatments are applied at a specific weed growth stage (e.g., 2-3 leaf
stage).

4.4. Efficacy Assessment

Weed control efficacy is typically assessed visually at multiple time points after application
(e.g., 14, 28, and 56 days). A percentage scale is used, where 0% represents no control and
100% represents complete weed death. Additionally, quantitative assessments such as weed
density (plants/m?) and biomass (g/m?) are conducted by harvesting quadrats from each plot.
Crop phytotoxicity is also visually assessed.

4.5. Statistical Analysis

Data are subjected to Analysis of Variance (ANOVA) to determine significant differences
between treatments. Dose-response curves can be fitted to the data to calculate the effective
dose required to achieve 50% (ED50) or 90% (ED90) weed control.

Resistance Management

The repeated use of herbicides with the same mode of action can lead to the selection of
resistant weed biotypes. To ensure the long-term efficacy of carbetamide, the following
resistance management strategies are recommended:

» Rotation of Herbicides: Rotate carbetamide with herbicides from different HRAC groups.

e Tank Mixtures: Use carbetamide in tank mixtures with other effective herbicides that have
different modes of action.
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 Integrated Weed Management (IWM): Incorporate non-chemical weed control methods such
as crop rotation, tillage, and competitive crop cultivars.

» Application Frequency: To mitigate the risk of enhanced microbial degradation, it is advised
to apply carbetamide to the same field no more than once every four years.

Herbicide Rotation Integrated Weed Management

Carbetamide Application Tank Mixtures

(Different MOA) (Cultural, Mechanical)

Sustainable Weed Control

Figure 3: Integrated Resistance Management for Carbetamide

Click to download full resolution via product page

Caption: Integrated resistance management for carbetamide.

Environmental Fate

The persistence and mobility of carbetamide in the environment are key considerations for its
sustainable use.

o Soil Degradation: Carbetamide is primarily degraded in the soil by microbial activity.
Repeated applications can lead to enhanced biodegradation, where specific microbial
populations adapt to utilize the herbicide as a carbon and energy source, resulting in its
faster breakdown. This can reduce the residual activity and efficacy of subsequent
applications. The half-life of carbetamide can be significantly reduced in soils with a history
of its application.

o Mobility: Carbetamide has moderate mobility in soil due to its water solubility and low
adsorption to organic matter. This allows it to be available in the soil solution for root uptake
by weeds.
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Conclusion

Carbetamide remains a valuable herbicide for modern agricultural systems, offering effective
control of key grass weeds and contributing to diverse herbicide resistance management
programs. A thorough understanding of its mechanism of action, spectrum of activity, and
environmental behavior, as detailed in this guide, is essential for its judicious and sustainable
use. Further research into its broader effects on plant signaling pathways could unveil new
opportunities for optimizing its performance and developing novel weed management
strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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